Cas no 2228219-99-4 (2-(2-fluoropyridin-3-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(2-fluoropyridin-3-yl)-2-methoxypropan-1-amine
• CAS No: 2228219-99-4
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 6319454
• PubChem ID: 165755022
• Update Time: 2025-05-23

2-(2-fluoropyridin-3-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoropyridin-3-yl)-2-methoxypropan-1-amine
• EN300-1822338
• 2228219-99-4

• Inchi： 1S/C9H13FN2O/c1-9(6-11,13-2)7-4-3-5-12-8(7)10/h3-5H,6,11H2,1-2H3
• InChI Key： ABBVBKLPSWRCTB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C)(CN)OC

Computed Properties

• Exact Mass: 184.10119120g/mol
• Monoisotopic Mass: 184.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(2-fluoropyridin-3-yl)-2-methoxypropan-1-amine

Introduction to 2-(2-fluoropyridin-3-yl)-2-methoxypropan-1-amine (CAS No. 2228219-99-4)

2-(2-fluoropyridin-3-yl)-2-methoxypropan-1-amine is a novel organic compound with the CAS registry number 2228219-99-4. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a fluorine atom at position 3, a methoxy group at position 4, and an amino group at position 5. Its structure makes it highly versatile for further functionalization and modification, enabling it to serve as a building block for more complex molecules.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. The presence of the fluorine atom in fluoropyridine derivatives significantly enhances their pharmacokinetic properties, such as bioavailability and metabolic stability. This makes fluoropyridine-based compounds promising candidates for developing new therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases.

The synthesis of fluoropyridine derivatives has been optimized through advanced methodologies, such as Suzuki coupling reactions and palladium-catalyzed cross-couplings. These techniques allow for the precise introduction of substituents onto the pyridine ring, ensuring high yields and purity. The methoxy group in fluoropyridine derivatives plays a crucial role in modulating the electronic properties of the molecule, which is essential for its interactions with biological targets.

In terms of biological activity, fluoropyridine-based compounds have shown remarkable potential as kinase inhibitors. For instance, recent research has demonstrated that certain methoxy-substituted fluoropyridines can effectively inhibit key enzymes involved in cellular signaling pathways, making them valuable leads for anti-cancer drug development. Additionally, these compounds exhibit excellent selectivity towards specific targets, reducing off-target effects and improving their therapeutic index.

The application of methoxy-substituted fluoropyridines extends beyond pharmaceuticals into agrochemicals. These compounds have been explored as potential herbicides and insecticides due to their ability to disrupt essential biochemical pathways in pests and weeds. Their high stability under environmental conditions ensures prolonged efficacy in agricultural settings.

In conclusion, CAS No. 2228219-99-4, or fluoromethoxypyridine amine, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative solutions to pressing global challenges.